Cas no 2787-91-9 (Phenoxazin-5-ium,3,7-bis(diethylamino)-1-ethoxy-, chloride (1:1))
2787-91-9 structure
Product Name:Phenoxazin-5-ium,3,7-bis(diethylamino)-1-ethoxy-, chloride (1:1)
CAS No:2787-91-9
MF:C22H30ClN3O2
MW:403.945504665375
CID:265670
PubChem ID:165029
Update Time:2025-04-19
Phenoxazin-5-ium,3,7-bis(diethylamino)-1-ethoxy-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenoxazin-5-ium,3,7-bis(diethylamino)-1-ethoxy-, chloride (1:1)
- diethyl(3H-1-ethoxy-3-phenoxazinylidene)ammonium chloride
- Einecs 220-516-1
- 3,7-Bis(diethylamino)-1-ethoxyphenoxazin-5-ium chloride
- 2787-91-9
- Phenoxazin-5-ium, 3,7-bis(diethylamino)-1-ethoxy-, chloride
- DTXSID00950556
- 3,7-bis(Diethylamino)-1-ethoxyphenoxazin-5-ium, Chloride
- Genacryl Blue 3G
-
- Inchi: 1S/C22H30N3O2.ClH/c1-6-24(7-2)16-11-12-18-19(13-16)27-21-15-17(25(8-3)9-4)14-20(26-10-5)22(21)23-18;/h11-15H,6-10H2,1-5H3;1H/q+1;/p-1
- InChI Key: JPNWXFHXHDCQJE-UHFFFAOYSA-M
- SMILES: [Cl-].O1C2=C/C(/C=CC2=NC2C(=CC(=CC1=2)N(CC)CC)OCC)=[N+](\CC)/CC
Computed Properties
- Exact Mass: 332.12900
- Monoisotopic Mass: 403.2026549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 640
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.1Ų
Experimental Properties
- PSA: 38.27000
- LogP: 0.14730
Phenoxazin-5-ium,3,7-bis(diethylamino)-1-ethoxy-, chloride (1:1) Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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